Cas no 1240279-47-3 (3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide)

• Product Name: 3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide
• CAS No: 1240279-47-3
• MF: C₈H₇N₃OS
• MW: 193.225679636002
• CID: 2132616
• PubChem ID: 44229272
• Update Time: 2025-10-31

3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(2-thienyl)-1H-Pyrazole-3-carboxamide
• 3-(Thiophen-2-yl)-1H-pyrazole-5-carboxaMide
• AKOS006229923
• STL069468
• DB-057977
• AN-329/43449441
• SCHEMBL21790277
• 5-thiophen-2-yl-1H-pyrazole-3-carboxamide
• 5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide
• 3-(Thiophen-2-yl)-1H-pyrazole-5-carboxaMide ,97%
• SCHEMBL2845171
• AKOS005111413
• F2198-0911
• 1240279-47-3
• 3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide

• Inchi： 1S/C8H7N3OS/c9-8(12)6-4-5(10-11-6)7-2-1-3-13-7/h1-4H,(H2,9,12)(H,10,11)
• InChI Key： ICHSQXBOKLWZJI-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(C(N)=O)=NN1

Computed Properties

• Exact Mass: 193.03098303g/mol
• Monoisotopic Mass: 193.03098303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide

Comprehensive Overview of 3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide (CAS No. 1240279-47-3)

3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide, with the CAS number 1240279-47-3, is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a thiophene ring fused with a pyrazole core, further functionalized with a carboxamide group. Its unique structural attributes make it a promising candidate for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, aligning with the growing demand for precision medicine.

The rise of AI-driven drug discovery has amplified interest in compounds like 3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide. Computational models predict its high binding affinity for proteins linked to diseases such as diabetes and cancer, topics frequently searched in scientific databases. Its molecular weight (221.25 g/mol) and logP value (estimated 2.1) suggest favorable pharmacokinetics, a hot topic in ADMET optimization discussions. Moreover, its synthetic accessibility appeals to chemists exploring green chemistry methodologies, another trending focus area.

From a commercial perspective, CAS 1240279-47-3 is often queried alongside terms like "bulk suppliers", "custom synthesis", and "analytical standards". The compound’s purity (>98% HPLC) and stability under ambient conditions make it suitable for high-throughput screening, addressing the needs of contract research organizations (CROs). Recent patents highlight derivatives of this scaffold for neuroprotective applications, tapping into the booming market for CNS therapeutics.

Environmental and regulatory considerations are also pivotal. Unlike volatile organics, 3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide exhibits low ecotoxicity, aligning with REACH and FDA guidelines. This compliance enhances its appeal for sustainable agrochemical formulations, a sector increasingly prioritizing biodegradable chemistries. Analytical techniques like LC-MS and NMR are routinely employed for its characterization, ensuring reproducibility—a critical factor for peer-reviewed publications.

In summary, 1240279-47-3 represents a versatile building block bridging medicinal chemistry and material science. Its synergy with machine learning-aided design and adherence to green chemistry principles position it as a compound of enduring relevance. As research progresses, its applications in personalized therapeutics and catalysis are expected to expand, answering pressing questions in modern chemical innovation.